Cas no 4117-23-1 (Proline, 4-hydroxy-,acetate (ester) (8CI))

Proline, 4-hydroxy-,acetate (ester) (8CI) structure
4117-23-1 structure
Product Name:Proline, 4-hydroxy-,acetate (ester) (8CI)
CAS No:4117-23-1
MF:C7H11NO4
MW:173.166542291641
CID:325002
PubChem ID:54164779
Update Time:2024-02-29

Proline, 4-hydroxy-,acetate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

    • Proline, 4-hydroxy-,acetate (ester) (8CI)
    • Proline,4-hydroxy-, acetate (7CI)
    • Proline, 4-hydroxy-, acetate (ester) (8CI)
    • (2S)-4-Acetoxypyrrolidine-2-carboxylic acid
    • Inchi: 1S/C7H11NO4/c1-4(9)12-5-2-6(7(10)11)8-3-5/h5-6,8H,2-3H2,1H3,(H,10,11)/t5?,6-/m0/s1
    • InChI Key: OQWHXHYZFMIILA-GDVGLLTNSA-N
    • SMILES: C(O)(=O)[C@@H]1CC(OC(=O)C)CN1

Computed Properties

  • Exact Mass: 173.069
  • Monoisotopic Mass: 173.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 311.8°C at 760 mmHg
  • Flash Point: 142.4°C
  • Refractive Index: 1.505

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